Cas no 26049-87-6 ((S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid)

(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid is a chiral non-proteinogenic amino acid featuring a phenolic side chain with hydroxyl groups at the 2- and 4-positions. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and enzyme inhibitors. Its structural similarity to tyrosine, combined with the additional hydroxyl group, enhances its potential for modulating biochemical pathways. The (S)-enantiomer is of particular interest due to its stereospecific interactions in biological systems. High purity and well-defined stereochemistry make it suitable for applications in medicinal chemistry and biochemical studies, where precise molecular recognition is critical.

(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid structure

26049-87-6 structure

Product Name:(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid

CAS No:26049-87-6

MF:C₉H₁₁NO₄

MW:197.187942743301

CID:238403

PubChem ID:152670

Update Time:2025-05-28

(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid
- L-Tyrosine, 2-hydroxy-
- AKOS006271996
- 2,4-Dihydroxyphenylalanine
- BRD-K24304282-001-01-0
- 24146-06-3
- (S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoicacid
- 2-hydroxytyrosine
- DTXSID50946969
- 2,4-Dopa
- DL-Tyrosine, 2-hydroxy-
- (2S)-2-amino-3-(2,4-dihydroxyphenyl)propanoic acid
- 3-(30,40-dihydroxyphenyl)-l-alanine
- 2,4-Dihydroxy-L-Phenylalanine
- (S)-3-(2,4-Dihydroxyphenyl)-2-aminopropanoic acid
- 26049-87-6
- 2-hydroxy-L-tyrosine
- SCHEMBL2679928
- Q27216133
- CHEBI:125512
- OTY
- Inchi： 1S/C9H11NO4/c10-7(9(13)14)3-5-1-2-6(11)4-8(5)12/h1-2,4,7,11-12H,3,10H2,(H,13,14)/t7-/m0/s1
- InChI Key： UTIMIHJZXIJZKZ-ZETCQYMHSA-N
- SMILES： OC1C=C(C=CC=1C[C@@H](C(=O)O)N)O

Computed Properties

Exact Mass: 197.06883
Monoisotopic Mass: 197.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 104Å²

Experimental Properties

PSA: 103.78
LogP: 0.75250

(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM192438-1g	(S)-2-amino-3-(2,4-dihydroxyphenyl)propanoic acid	26049-87-6	95%	1g	$505	2021-06-09
Alichem	A019120535-5g	(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid	26049-87-6	95%	5g	$3219.00	2023-09-02
Chemenu	CM192438-1g	(S)-2-amino-3-(2,4-dihydroxyphenyl)propanoic acid	26049-87-6	95%	1g	$505	2024-07-28